The large surface area and porous structure of MOF materials could provide binding sites for fluorescent moieties for bioimaging. Herein, we reported the preparation of fluorescent MOF material Zn(BDC) by 8-hydroquinoline modification [Zn(BDC)-8HQ]. Zn(BDC)-8HQ emitted strong fluorescence at 507 nm. The fluorescent Zn(BDC)-8HQ had a hydrodynamic radius of 255 nm, suitable for lymph node tracing. After subcutaneous injection, a bright spot could be distinguished at the injection site. The injections to front extremities resulted in sentinel lymph node accumulations. The low toxicity of Zn(BDC)-8HQ was evidenced by serum biochemical index and histopathological observations.

By utilizing an atmospheric pressure plasma jet, a one-step deposition of anti-reflective silicon dioxide coating was successfully achieved on solar cover glass. A two-dimensional moving platform was utilized to coat large-area cover glass measuring 300 mm * 300 mm. Remarkably, at an input power of 40 W, the temperature of the cover glass remained as low as 59.4 °C. The impact of different motion patterns on the anti-reflective properties of the film was thoroughly investigated. Upon assembling the solar cells, a notable efficiency enhancement from 24.03% to 24.28% was observed. This method demonstrates promising prospects for repairing anti-reflective films on malfunctioning solar cell modules in photovoltaic power plants.

Metal organic frameworks (MOFs) with metal active sites of mixed-valence are still less studied for Li-storage, especially for the anode. We present the Li-storage performance of a formate framework with both Fe(II) and Fe(III) as active sites. It delivered an impressive reversible capacity of ≈920 mAh/g at 50 mA g−1, good rate performance of 683 mAh/g at 500 mA g−1, and long-term cycling stability of 500 cycles with 73% capacity retention. Reversible structure conversion accompanying self-nano-crystallization at certain crystal directions accounts for the good cycling stability and progressively improved rate performance.

Herein, a high-performance supercapacitor negative electrode was constructed by soaking the NiFe foam in H2SO4 just for 5 min. Benefiting from the in-situ route, hierarchical porous structure and abundant oxygen vacancies, the obtained NiFe layered double hydroxide foam presented excellent capacitive performance (1.54F cm−2 at 5 mA cm−2). Furthermore, the assembled hybrid supercapacitor yielded a high energy density of 0.15 mWh cm−2 and an excellent cycle life with 86.7% capacitance retention even after 7000 cycles, which outperformed the previously reported asymmetric supercapacitors. This work definitely shed light on the possible industrialization of the negative electrode material.

Although Sn-based perovskite solar cells (PSCs) have achieved excellent conversion efficiency, the issue of easy oxidation of Sn2+ still needs to be addressed. This paper believes that the antioxidant ability of PSCs can be improved starting from the precursor solutions. In this work, potassium acetate (KAc) is first added to FA0.75MA0.25SnI3 precursor solution to suppress the oxidation of Sn2+ and to prepare a high-quality KAc-FA0.75MA0.25SnI3 composite film. The KAc-FA0.75MA0.25SnI3 film has better crystallinity and optical absorption, reduced defect density and unnecessary non-radiative recombination while suppressing Sn2+ oxidation. Finally, the PSCs based on KAc-FA0.75MA0.25SnI3 film achieved an excellent power conversion efficiency of 9.62% and a long-term stability of over 850 h to retain 80% of its initial efficiency.

Spark plasma sintering process was used to densify yttrium silicate powder doped with Europium, at temperature of 1673 K. Densification rate was evaluated during spark plasma sintering of yttrium silicate powder doped with 0, 1, 2.5 and 5 Eu weight percent. The activation energy for densification of the powder was determined at early stage of the sintering. After sintering the microstructure was analysed from sintered coupons doped with Europium+3, identifying an yttrium silicate second phase present.

Designing a facile synthesis approach for large scale production of Si based anode materials that would resist the huge volume expansion and subsequent pulverization during cycling is a major challenge that hinders their commercialization. The present paper uses a green approach for the synthesis of a Si based composite electrode material sourced from arecanut husk ash. In addition, the conventional organic electrolytes are replaced with Room Temperature Ionic liquid based solvents to improve the safety as well as stability. It was found that the anode materials exhibit an exceptional stability of 85.3 % at the end of 100 cycles when used in half cells.

ZIF-67 derived carbon/acetic acid treated carbon nitride (CoNC/ACN) composites as excellent photocatalysts were synthesized by simple grinding method. The CoNC/ACN composites present a larger specific surface area, which can show more adsorption/reaction sites and provide electron diffusion channels. Besides, CoNC greatly improves the absorption of visible light of ACN. The removal rate of RhB, MO and tetracycline over 6% CoNC/ACN is 99.9% (60 min), ∼100% (60 min) and 91% (120 min), in which the ·O2– plays a leading role.

Improving the thermal conductivity and electromagnetic shielding performance of silicone rubber composites is crucial for their application in electronic devices. In this work, inspired by the structure of waffle, a novel approach combining ice templating and mechanical vibration was employed to prepare reduced graphene oxide (rGO)/silicon carbide whisker (SiC) filler networks arranged in both horizontal and vertical directions. Silicone rubber composites were prepared by vacuum impregnation of silicone rubber into the three-dimensional filler networks. At the hybrid filler content of 3.88 vol%, the through-plane thermal conductivity reached 5.24 W/(m·K), exhibiting about 31 times higher than that of silicone rubber, and the anisotropy of thermal conductivity of the composite was only 1.35 due to the structural arrangement of the filler network in both vertical and horizontal directions. The total electromagnetic interference (EMI) shielding effectiveness of the composite with 3.88 vol% hybrid filler was 35.2 dB with low electromagnetic reflection, exhibiting good EMI shielding performance.

AlCuTiVCr/Cu-Al lightweight high-entropy alloy gradient coating was successfully prepared by laser cladding to improve the corrosion resistance of Mg-Li alloy. The boundaries between AlCuTiVCr protective layer, Cu-Al transition layer and Mg-Li alloy substrate are distinct, forming an excellent metallurgical bonding. The gradient coating design has effectively balanced the thermal matching difference between HEA coating. The prepared AlCuTiVCr protective layer comprises (V, Cr)-rich BCC1, Mg-rich BCC2, AlCu2Ti and β-Ti phases. The Cu-Al transition layer is composed of β-Li, Cu2Mg and Al2Cu3 phases. The corrosion potential of AlCuTiVCr protective layer (−0.46 VSEC) is 1.09 VSEC higher than that of Mg-Li alloy (−1.55 VSEC), while the corrosion current density of the protective layer (9.41 × 10−7 A cm−2) is about three orders of magnitude lower than that of the substrate (5.97 × 10−4 A cm−2).